4-Chlorophenoxyacetic acid
4-Chlorophenoxyacetic acid
4-Chlorophenoxyacetic acid is a herbicide. Degradation of 4-chlorophenoxyacetic acid in aqueous medium by advanced electrochemical oxidation processes, using an undivided cell containing a Pt anode has been reported.
(4-chlorophenoxy)acetic acid is a chlorophenoxyacetic acid that is phenoxyacetic acid carrying a chloro substituent at position 4. It has a role as a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes. It is a conjugate acid of a (4-chlorophenoxy)acetate.
(4-chlorophenoxy)acetic acid is a chlorophenoxyacetic acid that is phenoxyacetic acid carrying a chloro substituent at position 4. It has a role as a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes. It is a conjugate acid of a (4-chlorophenoxy)acetate.
Brand Name:
Vulcanchem
CAS No.:
122-88-3
VCID:
VC20794712
InChI:
InChI=1S/C8H7ClO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
SMILES:
C1=CC(=CC=C1OCC(=O)O)Cl
Molecular Formula:
C8H7ClO3
Molecular Weight:
186.59 g/mol
4-Chlorophenoxyacetic acid
CAS No.: 122-88-3
Cat. No.: VC20794712
Molecular Formula: C8H7ClO3
Molecular Weight: 186.59 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Chlorophenoxyacetic acid is a herbicide. Degradation of 4-chlorophenoxyacetic acid in aqueous medium by advanced electrochemical oxidation processes, using an undivided cell containing a Pt anode has been reported. (4-chlorophenoxy)acetic acid is a chlorophenoxyacetic acid that is phenoxyacetic acid carrying a chloro substituent at position 4. It has a role as a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes. It is a conjugate acid of a (4-chlorophenoxy)acetate. |
|---|---|
| CAS No. | 122-88-3 |
| Molecular Formula | C8H7ClO3 |
| Molecular Weight | 186.59 g/mol |
| IUPAC Name | 2-(4-chlorophenoxy)acetic acid |
| Standard InChI | InChI=1S/C8H7ClO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11) |
| Standard InChI Key | SODPIMGUZLOIPE-UHFFFAOYSA-N |
| Impurities | Reagent grade p-chlorophenoxyacetic acid was found to contain 2,4-D as an impurity (1.0%) as well as traces of 2,4-dichlorophenols. |
| SMILES | C1=CC(=CC=C1OCC(=O)O)Cl |
| Canonical SMILES | C1=CC(=CC=C1OCC(=O)O)Cl |
| Colorform | Prisms or needles from wate |
| Melting Point | 164.0 °C 156.5 °C |
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